Cas no 1361609-17-7 (5-(3,4-Dichlorophenyl)-2-iodopyrimidine)

• Product Name: 5-(3,4-Dichlorophenyl)-2-iodopyrimidine
• CAS No: 1361609-17-7
• MF: C₁₀H₅Cl₂IN₂
• MW: 350.9705722332
• CID: 4826537
• Update Time: 2025-11-05

5-(3,4-Dichlorophenyl)-2-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dichlorophenyl)-2-iodopyrimidine
• 5-(3,4-Dichlorophenyl)-2-iodopyrimidine

• Inchi： 1S/C10H5Cl2IN2/c11-8-2-1-6(3-9(8)12)7-4-14-10(13)15-5-7/h1-5H
• InChI Key： WSLXYCHSNYWSRK-UHFFFAOYSA-N
• SMILES： IC1=NC=C(C=N1)C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8

Additional information on 5-(3,4-Dichlorophenyl)-2-iodopyrimidine

5-(3,4-Dichlorophenyl)-2-iodopyrimidine

5-(3,4-Dichlorophenyl)-2-iodopyrimidine is a highly specialized chemical compound with the CAS number 1361609-17-7. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrimidine ring system substituted with a 3,4-dichlorophenyl group at the 5-position and an iodine atom at the 2-position. These substituents confer unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis and drug discovery.

The synthesis of 5-(3,4-Dichlorophenyl)-2-iodopyrimidine typically involves multi-step reactions, often starting from readily available pyrimidine precursors. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and scalability of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the iodine substituent at the 2-position with high precision. Such methods not only enhance the purity of the final product but also reduce the environmental footprint of the synthesis process.

One of the most promising applications of 5-(3,4-Dichlorophenyl)-2-iodopyrimidine lies in its potential as a lead compound in drug discovery. Pyrimidine derivatives are extensively studied for their ability to modulate various biological targets, including kinases, proteases, and nucleic acid-binding proteins. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a candidate for anti-cancer drug development. Additionally, its ability to interact with DNA through intercalation or base-pairing mechanisms has opened avenues for exploring its role in anti-viral therapies.

The structural versatility of 5-(3,4-Dichlorophenyl)-2-iodopyrimidine also makes it an attractive substrate for further functionalization. Chemists have successfully appended various bioisosteric groups to enhance its pharmacokinetic properties or to target specific biological pathways. For example, substitution at the 6-position of the pyrimidine ring has been shown to significantly improve solubility and bioavailability without compromising its biological activity. Such modifications underscore the importance of this compound as a modular scaffold in medicinal chemistry.

From a materials science perspective, 5-(3,4-Dichlorophenyl)-2-iodopyrimidine has been investigated for its potential use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its planar aromatic system and conjugated π-electron network contribute to excellent electronic properties, making it a candidate for applications in optoelectronics. Recent research has focused on incorporating this compound into polymer blends to enhance their charge transport capabilities.

In conclusion, 5-(3,4-Dichlorophenyl)-2-iodopyrimidine is a multifaceted compound with significant potential across various scientific domains. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new facets of its chemistry and biology, this compound is poised to play an increasingly important role in shaping future innovations in medicine and materials science.